5-ethyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-[1-(oxan-4-yl)pyrazol-4-yl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H19N3O3S2/c1-2-13-3-4-14(21-13)22(18,19)16-11-9-15-17(10-11)12-5-7-20-8-6-12/h3-4,9-10,12,16H,2,5-8H2,1H3
• InChI Key: NIJORASTLKHKSU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NC2=CN(N=C2)C3CCOCC3
• Molecular Formula: C14H19N3O3S2
• Molecular Weight: 341.5 g/mol

Description

5-ethyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)thiophene-2-sulfonamide, also known as TAK-915, is a novel small molecule drug candidate developed by Takeda Pharmaceutical Company Limited. It is a potent and selective inhibitor of the phosphodiesterase 4 (PDE4) enzyme, which plays a crucial role in modulating the levels of cyclic adenosine monophosphate (cAMP) in the brain. TAK-915 is being investigated for its potential use in the treatment of various neurological and psychiatric disorders, such as schizophrenia, depression, and cognitive impairment.

Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized and characterized various sulfonamide derivatives due to their significant biological activities. For instance, Büyükkıdan et al. (2017) synthesized sulfonamide metal complexes with potential carbonic anhydrase inhibitory properties, highlighting the importance of these compounds in medicinal chemistry due to their selective inhibitory activity on human carbonic anhydrase isoenzymes I and II (Büyükkıdan, Büyükkıdan, Bülbül, Kasımoğulları, & Mert, 2017). Zhang Peng-yun (2013) explored the synthesis process of a specific sulfonamide, focusing on optimizing reaction conditions to improve yields, demonstrating the compound's relevance in chemical synthesis and potential pharmaceutical applications (Zhang Peng-yun, 2013).

Biological Activities

Sulfonamide derivatives have been extensively studied for their broad spectrum of biological activities. Azab, Youssef, and El‐Bordany (2013) targeted the synthesis of new heterocyclic compounds containing a sulfonamido moiety, aiming for antibacterial applications. This work led to the discovery of compounds with high antibacterial activities, showcasing the therapeutic potential of sulfonamide derivatives (Azab, Youssef, & El‐Bordany, 2013). Another study by Küçükgüzel et al. (2013) synthesized celecoxib derivatives, investigating their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, further emphasizing the versatility and potential of sulfonamide compounds in addressing various health conditions (Küçükgüzel, Coskun, Aydin, Aktay, Gürsoy, Çevik, Özakpınar, Özsavcı, Şener, Kaushik-Basu, Basu, & Talele, 2013).